Cas no 1227515-42-5 (2-Amino-4-iodo-5-(trifluoromethyl)pyridine)

2-Amino-4-iodo-5-(trifluoromethyl)pyridine is a halogenated pyridine derivative featuring both amino and trifluoromethyl functional groups, making it a versatile intermediate in organic synthesis. The presence of an iodine substituent at the 4-position enhances its reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, while the electron-withdrawing trifluoromethyl group influences its electronic properties. The amino group at the 2-position allows for further functionalization, broadening its utility in pharmaceutical and agrochemical applications. This compound is particularly valuable in the development of fluorinated heterocycles, where its structural motifs contribute to enhanced metabolic stability and bioavailability in bioactive molecules.
2-Amino-4-iodo-5-(trifluoromethyl)pyridine structure
1227515-42-5 structure
Product Name:2-Amino-4-iodo-5-(trifluoromethyl)pyridine
CAS No:1227515-42-5
MF:C6H4F3IN2
MW:288.009043693542
MDL:MFCD16606194
CID:4689030
PubChem ID:67033720
Update Time:2025-06-07

2-Amino-4-iodo-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-amino-4-iodo-5-(trifluoromethyl)pyridine
    • 4-iodo-5-(trifluoromethyl)pyridin-2-amine
    • AYYREHGAPQGKJL-UHFFFAOYSA-N
    • FCH1343514
    • 4-Iodo-5-trifluoromethyl-pyridin-2-ylamine
    • 2-Pyridinamine,4-iodo-5-(trifluoromethyl)-
    • DB-426624
    • CS-0132501
    • 4-Iodo-5-(trifluoromethyl)-2-pyridinamine
    • EN300-373310
    • SY270512
    • AS-6413
    • MFCD16606194
    • s10241
    • 1227515-42-5
    • SCHEMBL1440021
    • 2-Amino-4-iodo-5-(trifluoromethyl)pyridine
    • MDL: MFCD16606194
    • Inchi: 1S/C6H4F3IN2/c7-6(8,9)3-2-12-5(11)1-4(3)10/h1-2H,(H2,11,12)
    • InChI Key: AYYREHGAPQGKJL-UHFFFAOYSA-N
    • SMILES: IC1C=C(N)N=CC=1C(F)(F)F

Computed Properties

  • Exact Mass: 287.937
  • Monoisotopic Mass: 287.937
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9
  • XLogP3: 2

2-Amino-4-iodo-5-(trifluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Apollo Scientific
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